4-Propylbiphenyl

• IUPAC Name: 1-phenyl-4-propylbenzene
• InChI: InChI=1S/C15H16/c1-2-6-13-9-11-15(12-10-13)14-7-4-3-5-8-14/h3-5,7-12H,2,6H2,1H3
• InChI Key: NAYIXKXYHOLMRC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C15H16
• DSSTOX Substance ID: DTXSID10908109
• Molecular Weight: 196.29 g/mol
• CAS RN: 10289-45-9

Description

4-Propylbiphenyl is an organic compound with the chemical formula C15H18. In its structure, a propyl group is attached to the 4-position carbon atom of the biphenyl molecule. It is a colorless liquid with a benzene-like aroma.

Synthesis Analysis

In terms of preparation, 4-Propylbiphenyl can be obtained by reacting biphenyl with propylbromide. The detailed synthesis method involves the choice of reaction conditions, catalysts, and solvents, and needs to be carried out under the conditions of organic synthesis in the laboratory.

Molecular Structure Analysis

The molecular formula of 4-Propylbiphenyl is C15H16. Its average mass is 196.288 Da and its monoisotopic mass is 196.125198 Da.

Physical And Chemical Properties Analysis

4-Propylbiphenyl has a density of 1.0±0.1 g/cm3, a boiling point of 304.4±12.0 °C at 760 mmHg, and a flash point of 141.4±10.3 °C. It also has good solubility and can be dissolved in common organic solvents, such as ethanol, acetone, and dichloromethane.

Scientific Research Applications

• Synthetic Organic Chemistry

  • Biphenyl compounds and their isosteres have been considered a fundamental backbone in synthetic organic chemistry and natural products due to their omnipresence in medicinally active compounds, marketed drugs, and natural products.
  • The reactions of biphenyls are similar to benzene as they both undergo electrophilic substitution reaction.
  • Biphenyl derivatives are used to produce an extensive range of drugs, products for agriculture, fluorescent layers in organic light-emitting diodes (OLEDs), and building blocks for basic liquid crystals.

• Medicinal Chemistry

  • A large number of biphenyl derivatives are patented and broadly used in medicine as the antiandrogenic, immunosuppressant, antifungal, antibacterial, antimicrobial, anti-inflammatory, anti-proliferative, osteoporosis, antihypertensive, antitumor, β-glucuronidase inhibition activity, anti-leukemia agent hypotensive, anti-cholinesterase, anti-diabetic and antimalaria drugs.
  • For example, 6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphthoic acid which trademark drug (adapalene) as a third-generation topical retinoid primarily used for treating acne vulgaris, anti-inflammatory, antibacterial.

• Polymer Chemistry

  • Biphenyl derivatives are used in the synthesis of polymers. For instance, poly (3,4-ethylenedioxythiophene) (PEDT, PEDOT) is a polymer that has several applications like antistatic coatings, cathodes in capacitors, through-hole plating, OLED’s, OFET’s, photovoltaics, and electrochromic applications.

• Environmental Science

  • Biphenyl derivatives are used in the fabrication of ion-imprinted polymers for the sorption of metal ions from aqueous media. This has significant implications for environmental remediation, particularly in the removal of heavy metals from water.

• Ionospheric Research

  • Biphenyl derivatives could potentially be used in ionospheric research. The High-frequency Active Auroral Research Program (HAARP) is a program which researches the ionosphere – the highest, ionized part of Earth’s atmosphere.

• Biomedical Materials

  • Natural hydrogels, which can include biphenyl derivatives, are widely used as biomedical materials in many areas, including drug delivery, tissue scaffolds, and particularly wound dressings, where they can act as an antimicrobial factor lowering the risk of microbial infections.

Safety And Hazards

4-Propylbiphenyl is less potentially harmful to the human body, but as an organic compound, it still has certain toxicity and irritation. During use, attention should be paid to protective measures, avoid contact with skin and eyes, and avoid inhaling its vapor.